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Compound of Interest

Compound Name: 2-Phenoxyethylamine

Cat. No.: B128699 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical waste is paramount for ensuring laboratory safety and environmental compliance.

This document provides a comprehensive guide to the proper disposal procedures for 2-
Phenoxyethylamine, a compound that requires careful handling due to its hazardous

properties. Adherence to these protocols is essential to mitigate risks and maintain a safe

research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Phenoxyethylamine with

appropriate safety measures. This compound is classified as a corrosive material that can

cause severe skin burns and eye damage.[1]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a standard laboratory coat.

[2][3]

Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to

prevent inhalation of vapors.[2][4]
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In case of a spill, immediately alert personnel in the vicinity, ensure the area is well-ventilated,

and contain the spill using an inert absorbent material such as vermiculite or sand.[4] Report

the spill to your laboratory supervisor and the institutional Environmental Health and Safety

(EHS) department.

Step-by-Step Disposal Protocol
The disposal of 2-Phenoxyethylamine must be conducted in accordance with institutional,

local, state, and federal regulations. Never dispose of this chemical down the drain or in regular

trash.[2][4]

Waste Identification and Segregation:

Characterize the waste: Determine if the 2-Phenoxyethylamine is in pure form, a

solution, or mixed with other reagents.

Segregate from incompatible materials: Do not mix 2-Phenoxyethylamine waste with

strong oxidizing agents, acids, or acid anhydrides.[2][5] Keep amine waste separate from

other chemical waste streams to prevent hazardous reactions.[2]

Containerization and Labeling:

Select a compatible waste container that is in good condition, leak-proof, and has a secure

screw-on cap (e.g., high-density polyethylene or glass).[3][4][6]

Affix a "Hazardous Waste" label to the container before adding any waste.[4]

The label must include:

The full chemical name: "2-Phenoxyethylamine"

The words "Hazardous Waste"

Hazard characteristics (e.g., "Corrosive")[1]

The date when the first waste was added.[4]

Waste Accumulation and Storage:
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Carefully transfer the waste into the labeled hazardous waste container, keeping the

container closed except when adding waste.[2][4]

Store the container in a designated, cool, and well-ventilated satellite accumulation area,

away from direct sunlight and heat sources.[2]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and final disposal.[2][3]

Professional disposal services are trained to handle and dispose of chemical wastes

safely and in an environmentally responsible manner.[2]

Empty Container Disposal:

Empty containers that previously held 2-Phenoxyethylamine must also be managed as

hazardous waste unless properly decontaminated.

Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

The first rinsate must be collected and disposed of as hazardous chemical waste.[4]

Subsequent rinsates may also need to be collected as hazardous waste, depending on

local regulations.

Once properly cleaned and with the label defaced, the container may be disposed of as

regular trash, pending institutional policies.[3]

Quantitative Data Summary
At present, specific quantitative disposal limits for 2-Phenoxyethylamine are not readily

available in public resources. Disposal regulations are typically based on the hazardous

characteristics of the waste rather than specific concentration thresholds for this particular

compound. It is critical to consult with your institution's EHS department for specific guidance

on reportable quantities and disposal limits.
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Property Value Source

CAS Number 1758-46-9 [7]

Molecular Formula C₈H₁₁NO [8][9]

Hazard Class Corrosive [1]

Storage Class
8A - Combustible corrosive

hazardous materials

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Phenoxyethylamine.
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Caption: Disposal workflow for 2-Phenoxyethylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Phenoxyethanamine | C8H11NO | CID 15651 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. collectandrecycle.com [collectandrecycle.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

6. ethz.ch [ethz.ch]

7. 2-Phenoxyethylamine - Safety Data Sheet [chemicalbook.com]

8. chemscene.com [chemscene.com]

9. 2-Phenoxyethylamine | 1758-46-9 [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of 2-Phenoxyethylamine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128699#2-phenoxyethylamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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